N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide

• IUPAC Name: N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide
• InChI: InChI=1S/C23H20N2O2/c1-3-16-9-12-21-20(13-16)25-23(27-21)18-5-4-6-19(14-18)24-22(26)17-10-7-15(2)8-11-17/h4-14H,3H2,1-2H3,(H,24,26)
• InChI Key: PFWXJNWIBHEMFT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)OC(=N2)C3=CC(=CC=C3)NC(=O)C4=CC=C(C=C4)C
• Molecular Formula: C23H20N2O2
• Molecular Weight: 356.4 g/mol

Description

N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide, also known as BMB, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. BMB belongs to the family of benzoxazole compounds and has shown promising results in various studies for its biological activities.

Mechanism of Action

N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide exerts its biological activities by targeting specific molecular pathways. In oncology, N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide inhibits the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in the regulation of gene expression. In neurology, N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide acts as an antioxidant and anti-inflammatory agent, protecting neurons from oxidative stress and inflammation. In immunology, N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide modulates the activity of immune cells such as T cells and macrophages, regulating the immune response.
Biochemical and Physiological Effects:
N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide has been shown to have various biochemical and physiological effects in different systems. In oncology, N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide induces cell cycle arrest and apoptosis in cancer cells. In neurology, N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide protects neurons from oxidative stress and inflammation, preventing neuronal damage and death. In immunology, N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide modulates the activity of immune cells, regulating the immune response.

Advantages and Limitations for Lab Experiments

N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide has several advantages for lab experiments, such as its synthetic accessibility, stability, and specificity towards molecular targets. However, some limitations include its low solubility in water and potential toxicity at high concentrations.

Future Directions

There are several future directions for the research and development of N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide. In oncology, N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide could be further investigated for its potential as a cancer therapy in combination with other chemotherapeutic agents. In neurology, N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide could be explored for its potential as a treatment for neurodegenerative diseases. In immunology, N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide could be studied for its potential as an immunomodulatory agent for the treatment of autoimmune diseases.
In conclusion, N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide is a synthetic compound that has shown promising results in various scientific studies for its potential therapeutic applications. Its mechanism of action involves targeting specific molecular pathways, and it has been shown to have various biochemical and physiological effects. Although there are limitations for lab experiments, there are several future directions for the research and development of N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide.

Synthesis Methods

N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide can be synthesized through a multistep process involving the condensation of 5-ethyl-2-amino-1,3-benzoxazole with 4-methylbenzoyl chloride in the presence of a base. The resulting intermediate is then coupled with 3-(2-aminoethyl)aniline to yield the final product.

Scientific Research Applications

N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide has been extensively studied for its potential therapeutic applications in various fields such as oncology, neurology, and immunology. In oncology, N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide has shown anti-tumor activity by inhibiting the growth and proliferation of cancer cells. In neurology, N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide has been investigated for its neuroprotective effects against neurodegenerative diseases such as Alzheimer's and Parkinson's. In immunology, N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide has shown immunomodulatory effects by regulating the immune response.